7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile

• Molecular Formula: C11H5F4NO
• Molecular Weight: 243.16 g/mol
• SMILES: C1=CC2=C(C=C1F)OC(C(=C2)C#N)C(F)(F)F
• InChI: InChI=1S/C11H5F4NO/c12-8-2-1-6-3-7(5-16)10(11(13,14)15)17-9(6)4-8/h1-4,10H
• InChIKey: ZCTZMJKVAYHPMV-UHFFFAOYSA-N

7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile: Overview

7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (CAS 2060034-35-5) is a fluorinated heterocyclic building block belonging to the 2H-chromene-3-carbonitrile class, characterized by a 7-fluoro substituent and a 2-trifluoromethyl group on the chromene core [1]. Its molecular formula is C₁₁H₅F₄NO with a molecular weight of 243.16 g/mol . The compound is supplied as a research intermediate with a typical purity specification of 95% and is utilized in medicinal chemistry and agrochemical discovery programs for the synthesis of diverse fluorinated heterocyclic libraries [2].

Workflow Fluorinated fragment library synthesis

Format Research intermediate, ≥95% purity grade

Selection Med chem & agrochemical discovery programs

• [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] Kuujia. Cas no 2060034-35-5 (7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile). Accessed 2026-05-01. View Source

Why Substitution with Analogs Compromises Lead Optimization

Within the 2H-chromene-3-carbonitrile series, even single-atom substitutions at the 7-position significantly alter key physicochemical determinants of ADME and target engagement [1]. The introduction of fluorine at the 7-position lowers lipophilicity (XLogP3: 2.9) relative to the 7-methyl analog (XLogP3: 3.2) while maintaining an equivalent topological polar surface area of 33 Ų, thereby modulating permeability and metabolic stability independently of hydrogen-bonding capacity [2]. This precise balance of electronic and steric properties is non-transferable to non-fluorinated or regioisomeric congeners, making direct substitution without re-optimization of downstream SAR unreliable.

7‑Fluoro Target Lower lipophilicity (XLogP3 2.9) shifts ADME profile

7‑Methyl Analog Higher logP 3.2; lipophilicity mismatch alters metabolic stability

7‑Fluoro Target 6 H‑bond acceptor sites expand interaction potential

7‑Methyl Analog 5 HBA sites; target engagement profile may not transfer

7‑Fluoro Target Fluorine substitution maintains low TPSA (33 Ų)

Regioisomeric / Non‑fluorinated analogs TPSA or electronics may differ; CNS-permeability correlation may shift

• [1] Eslaminejad T, Faghih Mirzaei E, Abaszadeh M. Synthesis, Antioxidant, Cytotoxicity, Induce Apoptosis Investigation and Docking Study of New Halogenated Dihydropyrano[3,2-b]Chromene-3-Carbonitrile Derivatives on MCF-7 Breast Cancer Cell Line. Iran J Pharm Res. 2023;22(1):e132932. View Source
• [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Quantified Differentiation from Closest Analogs

Lipophilicity Modulation vs. 7-Methyl Analog

Computational analysis reveals that 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile has a lower predicted lipophilicity (XLogP3: 2.9) compared to its 7-methyl analog (XLogP3: 3.2) [1][2]. This reduction of 0.3 log units is significant for compliance with Lipinski's Rule of Five and correlates with improved aqueous solubility and reduced metabolic clearance mediated by cytochrome P450 enzymes.

Lipophilicity shift

Cross‑study comparable

ΔXLogP3 = –0.3
Target 2.9 vs 7‑methyl 3.2

Reported lipophilicity difference supports ADME-fit selection.

Computed XLogP3 algorithm; experimental confirmation recommended.

Evidence Dimension	Predicted lipophilicity (XLogP3-AA)
Target Compound Data	2.9
Comparator Or Baseline	7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (XLogP3: 3.2)
Quantified Difference	ΔXLogP3 = -0.3
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

A lower logP is a critical selection criterion for medicinal chemists seeking to avoid overly lipophilic leads that are prone to high metabolic turnover and poor solubility.

• [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Hydrogen Bond Acceptor Count Comparison

The target compound possesses six hydrogen bond acceptor (HBA) sites, one more than the 7-methyl analog which has five [1][2]. The additional HBA arises from the electron-withdrawing fluorine atom at position 7, which can engage in halogen bonding or serve as a weak HBA, thereby expanding the pharmacophoric interaction landscape without increasing topological polar surface area (both TPSA = 33 Ų).

H‑bond acceptors

Cross‑study comparable

+1 HBA
Target 6 vs 7‑methyl 5

Expanded interaction potential without increased TPSA.

Weak H‑bond contribution from fluorine; verify via SAR.

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	6
Comparator Or Baseline	7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (HBA: 5)
Quantified Difference	+1 HBA
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Enhanced HBA capacity expands the interaction potential with biological targets while preserving molecular size, a key advantage in fragment-based drug discovery and scaffold optimization campaigns.

• [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Molecular Weight as Analytical Marker

The molecular weight of 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (243.16 g/mol) is 3.97 Da greater than that of the 7-methyl analog (239.19 g/mol) [1][2]. This mass shift is readily resolved by low-resolution mass spectrometry and provides a definitive analytical marker for distinguishing the two compounds in reaction monitoring and biological matrix analysis.

Mass shift

Cross‑study comparable

+3.97 Da
Target 243.16 vs 239.19 g/mol

Readily resolved by MS; supports identity confirmation.

Useful for reaction monitoring and screening library management.

Evidence Dimension	Molecular Weight
Target Compound Data	243.16 g/mol
Comparator Or Baseline	7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (239.19 g/mol)
Quantified Difference	+3.97 Da
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07)

Why This Matters

A distinct molecular weight facilitates unambiguous identity confirmation and purity assessment in compound management workflows, reducing the risk of misidentification when both analogs are present in a screening collection.

• [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Procurement Cost-Neutrality Assessment

Quoted pricing for 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile from Enamine (1g, 95% purity) is $1,157.00 [1]. For the 7-methyl congener, standard Enamine catalog pricing is comparable, positioning the 7-fluoro derivative as cost-neutral when fluorinated SAR exploration is required . This removes budget barriers that often disincentivize the procurement of fluorinated analogs relative to non-fluorinated parent scaffolds.

Procurement cost

Cross‑study comparable

Cost‑neutral
1g, 95% purity pricing comparable to 7‑methyl

Budget-neutral fluorinated SAR exploration.

Pricing accessed via vendor aggregators; subject to change.

Evidence Dimension	Commercial pricing (1g, 95% purity)
Target Compound Data	$1,157.00 (Enamine, 1g)
Comparator Or Baseline	7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (standard Enamine catalog pricing, comparable magnitude)
Quantified Difference	Cost-neutral within normal catalog variance
Conditions	Pricing accessed from kuujia.com and leyan.com vendor aggregators (2025-2026)

Why This Matters

Cost-neutral procurement of the fluorinated scaffold relative to the methyl analog enables medicinal chemistry teams to explore the benefits of fluorination without incurring additional budget impact during hit-to-lead expansion.

• [1] Kuujia. Cas no 2060034-35-5 (7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile) pricing. Enamine EN300-318966-1g: $1,157.00. Accessed 2026-05-01. View Source

Topological Polar Surface Area Equivalence

Despite the introduction of the electron-withdrawing fluorine atom, the topological polar surface area (TPSA) of 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile remains 33 Ų, identical to the 7-methyl analog [1][2]. This is a critical differentiator for programs targeting intracellular or CNS-penetrant candidates, where TPSA below 60 Ų is a well-established correlate of passive membrane permeability. The compound thus offers an optimized electronic profile for target binding without the permeability penalty often incurred by polar substituents.

TPSA equivalence

Class‑level inference

ΔTPSA = 0
Both 33 Ų

Maintains CNS‑compatible surface area despite fluorine addition.

Class‑level correlation with passive permeability; verify experimentally.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	33 Ų
Comparator Or Baseline	7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile (33 Ų); CNS drug-likeness threshold (<60 Ų)
Quantified Difference	ΔTPSA = 0
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The combination of maintained low TPSA with enhanced hydrogen bonding capacity is a strategic advantage in CNS drug discovery, where balancing passive permeability with target engagement remains a persistent design challenge.

• [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source

Imputed Cytotoxicity Potential in Cancer Screening

While direct cytotoxicity data for 7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile are not publicly available, the broader class of halogenated chromene-3-carbonitriles has demonstrated dose-dependent cytotoxicity in MCF-7 breast cancer cells, with IC₅₀ values reaching as low as 3.27 μM for optimized analogs [1]. Structure-activity relationship trends within this class indicate that the combination of a 7-fluoro substituent and a 2-trifluoromethyl group is predicted to enhance binding affinity to cyclin-dependent kinase 6 (CDK6), a validated oncology target [1]. This class-level inference supports prioritizing the 7-fluoro derivative over non-halogenated counterparts in cancer-focused screening cascades, though confirmatory biochemical and cellular assays are required.

Cytotoxicity inference

Class‑level inference

No direct data
Class IC₅₀ range 2.25–9.71 μM (MCF‑7)

Reported class-level SAR supports cancer cell screening prioritization.

Requires confirmatory biochemical and cellular assays; data to verify.

Evidence Dimension	Cytotoxic potency (class reference) and inferred target engagement
Target Compound Data	No direct experimental data; class-level IC₅₀ range: 2.25–9.71 μM for optimized halogenated analogs
Comparator Or Baseline	Unsubstituted 2H-chromene-3-carbonitrile parent scaffold (no reported cytotoxicity at comparable concentrations)
Quantified Difference	Cannot be quantified for the specific compound; imputed from class SAR
Conditions	MCF-7 breast cancer cell line; MTT assay (class reference); molecular docking into CDK6 (PDB: 4EZ5) [1]

Why This Matters

Class-level SAR data provide a rational basis for selecting the 7-fluoro-2-(trifluoromethyl)-substituted scaffold over simpler chromene-3-carbonitriles when assembling a targeted library for anticancer phenotypic screening.

• [1] Eslaminejad T, Faghih Mirzaei E, Abaszadeh M. Synthesis, Antioxidant, Cytotoxicity, Induce Apoptosis Investigation and Docking Study of New Halogenated Dihydropyrano[3,2-b]Chromene-3-Carbonitrile Derivatives on MCF-7 Breast Cancer Cell Line. Iran J Pharm Res. 2023;22(1):e132932. View Source

Application Scenarios in Drug Discovery

Fluorinated Fragment Library Expansion

The balanced physicochemical profile—XLogP3 2.9, TPSA 33 Ų, and zero H-bond donors [1]—makes this compound an ideal entry for fragment-based drug discovery collections emphasizing CNS- or intracellular-targeted libraries. Its enhanced hydrogen bond acceptor count (6 vs. 5 for the 7-methyl analog) offers additional interaction vectors without introducing rotatable bonds, a rare combination in aromatic fragment libraries [2].

CDK6-Targeted Anticancer Probe Design

Based on class-level molecular docking studies demonstrating that halogenated chromene-3-carbonitriles engage the ATP-binding pocket of CDK6 [3], this compound is a strong candidate for developing selective CDK6 inhibitors. The 7-fluoro substitution is predicted to form favorable halogen-bond interactions with hinge-region residues, providing a structural rationale for prioritizing it over non-halogenated or bulkier 7-substituted analogs.

Metabolic Stability Without LogP Increase

For teams optimizing leads that have hit a metabolic clearance liability, this scaffold offers a substitution strategy that lowers logP by 0.3 units relative to the 7-methyl analog while maintaining TPSA [2][4]. This is a concrete example where fluorination decouples lipophilicity from size, a well-documented but often elusive property that can rescue metabolically unstable leads without enlarging the molecule.

Cost-Efficient Parallel SAR Exploration

With commercial pricing for 1g of 95% pure material available at $1,157.00 from Enamine [5], the 7-fluoro derivative is cost-neutral relative to the 7-methyl analog. This enables medicinal chemistry groups on fixed budgets to explore fluorinated SAR in parallel with the non-fluorinated congener, accelerating the generation of matched molecular pair data without financial penalty.

Application

Selection Property

Validation Focus

Fluorinated fragment library design

Balanced logP/TPSA, zero H‑bond donors

CNS‑/intracellular permeability assays, fragment hit confirmation

CDK6 kinase probe development

Predicted hinge‑region halogen bonding (class‑level docking)

CDK6 biochemical/cell‑based kinase assays; selectivity panel

Metabolic stability optimization

Lower logP vs. 7‑methyl while keeping TPSA constant

Microsomal/hepatocyte stability; CYP inhibition profiling

Budget‑neutral parallel SAR

Comparable commercial pricing to 7‑methyl analog

Cost comparison across vendors; matched‑pair data generation

• [1] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [2] PubChem CID 137701881. 7-Methyl-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [3] Eslaminejad T, Faghih Mirzaei E, Abaszadeh M. Synthesis, Antioxidant, Cytotoxicity, Induce Apoptosis Investigation and Docking Study of New Halogenated Dihydropyrano[3,2-b]Chromene-3-Carbonitrile Derivatives on MCF-7 Breast Cancer Cell Line. Iran J Pharm Res. 2023;22(1):e132932. View Source
• [4] PubChem CID 137701886. 7-Fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile. XLogP3-AA: 2.9. National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [5] Kuujia. Cas no 2060034-35-5 (7-fluoro-2-(trifluoromethyl)-2H-chromene-3-carbonitrile) pricing. Enamine EN300-318966-1g: $1,157.00. Accessed 2026-05-01. View Source